![molecular formula C17H21ClN6O B6503921 1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea CAS No. 1421484-00-5](/img/structure/B6503921.png)
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
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Overview
Description
1-(2-Chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea (CMPP) is a synthetic organic compound belonging to the class of urea derivatives. It is a white crystalline solid with a molecular weight of 218.63 g/mol and a melting point of 193-196°C. CMPP is a widely used laboratory reagent and has been studied for its potential applications in a variety of scientific research fields.
Scientific Research Applications
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea has been widely used in a variety of scientific research fields, such as biochemistry, pharmacology, and drug discovery. It has been used as a ligand for affinity chromatography, as a substrate for enzyme assays, and as a tool for studying protein-ligand interactions. In addition, this compound has been used as a model compound for studying the structure and reactivity of urea derivatives.
Mechanism of Action
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea has been studied for its potential as a therapeutic agent. It has been shown to interact with several cellular targets, including receptors and enzymes, and has been shown to induce a variety of biochemical and physiological effects. The exact mechanism of action of this compound is still not fully understood, but it is believed to involve the binding of this compound to specific receptors on the surface of cells, which then results in the activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-apoptotic, and anti-cancer effects. It has also been shown to modulate the expression of several proteins involved in cell proliferation, differentiation, and apoptosis. In addition, this compound has been shown to modulate the activity of enzymes involved in the metabolism of drugs, hormones, and neurotransmitters.
Advantages and Limitations for Lab Experiments
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and is stable in aqueous solutions. Additionally, this compound is soluble in a variety of organic solvents, making it suitable for use in a variety of laboratory techniques. However, this compound is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research on 1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea. These include further investigation of its mechanism of action, its potential therapeutic applications, and its use as a tool for drug discovery. Additionally, further research on the structure-activity relationships of this compound and its derivatives could lead to the development of more potent and selective compounds with improved therapeutic profiles. Finally, further studies on the biochemical and physiological effects of this compound could provide insights into its potential use as a therapeutic agent.
Synthesis Methods
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea can be synthesized in several ways. One of the most common methods is the reaction of 2-chloro-4-methylphenol and 4-methylpiperazine in the presence of an acid catalyst. This reaction produces a 1:1 mixture of this compound and pyrimidin-5-yl-4-methylpiperazine, which can be separated by recrystallization.
properties
IUPAC Name |
1-(2-chloro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN6O/c1-12-3-4-15(14(18)9-12)22-17(25)21-13-10-19-16(20-11-13)24-7-5-23(2)6-8-24/h3-4,9-11H,5-8H2,1-2H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWYPGCEKXCODK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NC2=CN=C(N=C2)N3CCN(CC3)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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